3,9-Epoxy-3H-azirino(2,3-c)(1)benzazocine-5-carboxaldehyde, 1-acetyl-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-

• CAS No.: 102409-49-4
• Molecular Formula: C16H17N3O7
• Molecular Weight: 363.32 g/mol
• IUPAC Name: (11-acetyl-4-formyl-6,9-dihydroxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12]tetradeca-2(7),3,5-trien-8-yl)methyl carbamate
• InChI: InChI=1S/C16H17N3O7/c1-7(21)19-11-4-18-10-2-8(5-20)3-12(22)13(10)9(6-25-15(17)23)16(24,26-18)14(11)19/h2-3,5,9,11,14,22,24H,4,6H2,1H3,(H2,17,23)
• InChI Key: GBDZIDKLGSDRFT-UHFFFAOYSA-N
• SMILES: CC(=O)N1C2C1C3(C(C4=C(C=C(C=C4O)C=O)N(C2)O3)COC(=O)N)O
• Synonyms: FR 66980; FR-66980; FR66980

Description

3,9-Epoxy-3H-azirino(2,3-c)(1)benzazocine-5-carboxaldehyde, 1-acetyl-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-, also known as 3,9-Epoxy-3H-azirino(2,3-c)(1)benzazocine-5-carboxaldehyde, 1-acetyl-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-, is a useful research compound. Its molecular formula is C16H17N3O7 and its molecular weight is 363.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Formyl-6,9-dihydroxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12 ]tetradeca-2,4,6-trien-8-ylmethyl carbamate (100 mg) was dissolved in water (3 ml). To this solution was added acetic anhydride (30 μl), and the mixture was stirred at room temperature for 3 hours. The reaction mixture was subjected to preparative thin layer chromatography, which was developed with a mixture of chloroform and acetone (1:1, v/v) to afford 11-acetyl-4-formyl-6,9-dihydroxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12 ]tetradeca-2,4,6-trien-8-ylmethyl carbamate (80.5 mg).

Synthesis routes and methods II

Procedure details